Cas no 147402-72-0 (Isoxazole,3-methyl-5-(2R)-2-pyrrolidinyl-)

• Product name: Isoxazole,3-methyl-5-(2R)-2-pyrrolidinyl-
• CAS No: 147402-72-0
• MF: C₈H₁₂N₂O
• MW: 152.19368
• CID: 100771
• PubChem ID: 10130056

Isoxazole,3-methyl-5-(2R)-2-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,3-methyl-5-(2R)-2-pyrrolidinyl-
• (R)-3-methyl-5-(pyrrolidin-2-yl)isoxazole
• Isoxazole, 3-methyl-5-(2R)-2-pyrrolidinyl- (9CI)
• (S)-3-methyl-5-(pyrrolidin-2-yl)isoxazole hydrobromide
• SCHEMBL8114272
• 3-methyl-5-[(2R)-pyrrolidin-2-yl]-1,2-oxazole
• CHEMBL274524
• 147402-72-0
• Isoxazole, 3-methyl-5-(2R)-2-pyrrolidinyl-
• DB-287736

• Inchi： InChI=1S/C8H12N2O/c1-6-5-8(11-10-6)7-3-2-4-9-7/h5,7,9H,2-4H2,1H3
• InChI Key： PJMAXCRZQLWZFH-UHFFFAOYSA-N
• SMILES： CC1=NOC(C2CCCN2)=C1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų
• XLogP3: 1.4
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• PSA: 38.06